Cas no 2940950-77-4 (Tert-butyl 5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: Tert-butyl 5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2940950-77-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6800656
• PubChem ID: 170907876
• Update Time: 2025-08-03

Tert-butyl 5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2940950-77-4
• TERT-BUTYL 5-(HYDROXYMETHYL)-2-AZASPIRO[3.4]OCTANE-2-CARBOXYLATE
• G18657
• Tert-butyl 5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-8-13(9-14)6-4-5-10(13)7-15/h10,15H,4-9H2,1-3H3
• InChI Key： IDQLMYCOVGTUNW-UHFFFAOYSA-N
• SMILES： OCC1CCCC21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate

Comprehensive Overview of Tert-butyl 5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2940950-77-4)

Tert-butyl 5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2940950-77-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic compound features a unique structural framework, combining a hydroxymethyl group and a tert-butyl carboxylate moiety, which makes it a valuable intermediate in the synthesis of bioactive molecules. Its azaspiro[3.4]octane core is particularly noteworthy for its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound’s structural complexity and functional versatility have made it a subject of interest for researchers exploring novel synthetic pathways and biologically active scaffolds. Recent trends in pharmaceutical R&D highlight a growing demand for spirocyclic compounds due to their ability to mimic natural product architectures and enhance drug-like properties. Tert-butyl 5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate aligns with this trend, offering a promising platform for the design of next-generation therapeutics targeting conditions such as neurodegenerative diseases and metabolic disorders.

From a synthetic chemistry perspective, the compound’s hydroxymethyl group provides a reactive handle for further derivatization, enabling the introduction of diverse pharmacophores. This feature is particularly relevant in the context of fragment-based drug design (FBDD), where small, modular building blocks are assembled to create potent drug candidates. Additionally, the tert-butyl carboxylate moiety enhances the compound’s stability and solubility, facilitating its use in high-throughput screening (HTS) assays and combinatorial chemistry.

In the realm of green chemistry, researchers are increasingly focused on optimizing the synthesis of Tert-butyl 5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate to minimize environmental impact. Recent advancements in catalytic methods and solvent-free reactions have improved the efficiency of producing such complex intermediates, aligning with global sustainability goals. This compound’s potential for scalable synthesis makes it an attractive candidate for industrial applications, particularly in the pharmaceutical manufacturing sector.

The growing interest in spirocyclic scaffolds has also been driven by their role in addressing drug resistance and improving bioavailability. For instance, the azaspiro[3.4]octane core in Tert-butyl 5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate exhibits conformational rigidity, which can enhance binding affinity to biological targets while reducing off-target effects. This property is particularly valuable in the development of selective kinase inhibitors and GPCR modulators, which are hot topics in contemporary drug discovery.

Another area of exploration is the compound’s potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology for targeted protein degradation. The hydroxymethyl group can serve as a linker site for attaching E3 ligase ligands, enabling the design of bifunctional molecules that degrade disease-causing proteins. This application has sparked considerable interest in academic and industrial research circles, as evidenced by the surge in publications and patents related to spirocyclic PROTACs.

In summary, Tert-butyl 5-(hydroxymethyl)-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2940950-77-4) represents a versatile and strategically important compound in modern chemical research. Its unique structural features, combined with its applicability in drug discovery, green chemistry, and emerging therapeutic modalities, underscore its value as a research tool and industrial intermediate. As the scientific community continues to explore innovative ways to leverage spirocyclic architectures, this compound is poised to play a pivotal role in shaping the future of pharmaceutical innovation.